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Compound of Interest

Compound Name: Noscapine-13C,d3

Cat. No.: B563389

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of Noscapine-13C,d3,
a critical internal standard for the quantification of noscapine in various scientific studies. This
document outlines the methodologies used to determine isotopic enrichment and presents
typical quantitative data for this compound.

Introduction

Noscapine-13C,d3 is a stable isotope-labeled version of Noscapine, an alkaloid found in the
opium poppy with antitussive and potential anticancer properties.[1] The introduction of a
carbon-13 atom and three deuterium atoms creates a mass shift that allows for its use as an
internal standard in mass spectrometry-based quantification assays, such as liquid
chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry
(GC-MS).[1][2] The accuracy and reliability of such assays are directly dependent on the
isotopic purity of the internal standard. This guide details the analytical characterization of
Noscapine-13C,d3.

Quantitative Isotopic Purity Analysis

The isotopic purity of Noscapine-13C,d3 is typically determined by mass spectrometry and
Nuclear Magnetic Resonance (NMR) spectroscopy. While specific batch data can vary, the
following tables summarize representative quantitative data for the isotopic distribution.
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Table 1: Isotopic Distribution of Noscapine-13C,d3 by Mass Spectrometry

. . o Expected Mass Representative
Isotopic Species Description
(Da) Abundance (%)

do, 13C0 Unlabeled Noscapine 413.15 <0.1
Noscapine with one

di, 13C0 _ 414.15 <05
deuterium
Noscapine with two

d2, 13C0 , 415.16 <1.0
deuteriums
Noscapine with three

d3, 13C0 ) 416.17 <05
deuteriums
Noscapine with one

do, 13C1 414.15 <0.1
carbon-13
Noscapine with one

di, 13C1 deuterium and one 415.16 <0.5
carbon-13
Noscapine with two

d2, 13C1 deuteriums and one 416.17 <1.0
carbon-13
Target Labeled

d3, 13C1 417.17 >08.0

Noscapine

Note: The data presented in this table is illustrative and based on typical specifications for high-
purity stable isotope-labeled internal standards. Actual values may vary between batches.

Table 2: Summary of Isotopic Purity Specifications from Suppliers

Supplier Purity Specification
Cayman Chemical =>99% deuterated forms (d1-d3)
LGC Standards Chemical Purity: >95% (HPLC)
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Experimental Protocols

The determination of isotopic purity involves precise analytical methodologies. The following
sections describe the typical experimental protocols for mass spectrometry and NMR analysis
of Noscapine-13C,d3.

Mass Spectrometry for Isotopic Enrichment

High-resolution mass spectrometry (HRMS) is the primary technique for determining the
isotopic distribution of labeled compounds.

Methodology:

o Sample Preparation: A stock solution of Noscapine-13C,d3 is prepared in a suitable solvent
such as methanol or acetonitrile at a concentration of approximately 1 mg/mL. This is further
diluted to a working concentration of 1 pg/mL.

 Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, coupled with an electrospray ionization (ESI) source is used.

« Infusion Analysis: The sample solution is directly infused into the mass spectrometer to
obtain a stable signal.

» Data Acquisition: The mass spectrum is acquired in full scan mode over a mass range that
includes the unlabeled noscapine and all expected isotopologues (e.g., m/z 400-430).

o Data Analysis: The relative intensities of the ion peaks corresponding to the different isotopic
species (d0 to d3, with and without 13C) are measured. The isotopic purity is calculated as
the percentage of the target labeled species relative to the sum of all noscapine-related
species.

NMR Spectroscopy for Positional Purity and Enrichment

1H and 13C NMR spectroscopy are used to confirm the position of the isotopic labels and to
provide an independent measure of isotopic enrichment.

Methodology:
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o Sample Preparation: Approximately 5-10 mg of Noscapine-13C,d3 is dissolved in a
deuterated solvent (e.g., CDCls or DMSO-ds).

e Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

e 1H NMR Analysis: The *H NMR spectrum is acquired. The absence or significant reduction of
the signal corresponding to the N-CHs protons confirms the high level of deuteration at this
position.

e 13C NMR Analysis: The 13C NMR spectrum is acquired. The enhancement of the signal
corresponding to the labeled carbon atom (N-13CHs) confirms the high level of 3C
enrichment at this position.

o Quantitative NMR (gNMR): For a more precise determination of enrichment, a qgNMR
experiment can be performed using an internal standard with a known concentration.

Visualizations

The following diagrams illustrate the key workflows related to Noscapine-13C,d3.
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Synthesis Purification Quality Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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